Cas no 32548-22-4 (methyl 2-(azepan-2-yl)acetate)

• Product Name: methyl 2-(azepan-2-yl)acetate
• CAS No: 32548-22-4
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• MDL: MFCD20670379
• CID: 3215285
• PubChem ID: 54336580
• Update Time: 2025-04-21

methyl 2-(azepan-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 1H-AZEPINE-2-ACETIC ACID, HEXAHYDRO-, METHYL ESTER
• methyl 2-(azepan-2-yl)acetate
• Methyl2-(azepan-2-yl)acetate
• EN300-213978
• 32548-22-4

• MDL： MFCD20670379
• Inchi： 1S/C9H17NO2/c1-12-9(11)7-8-5-3-2-4-6-10-8/h8,10H,2-7H2,1H3
• InChI Key： TVWZFUUDRAOKED-UHFFFAOYSA-N
• SMILES： N1CCCCCC1CC(OC)=O

Computed Properties

• Exact Mass: 171.125928785Da
• Monoisotopic Mass: 171.125928785Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.3Ų